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Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) or professional safety advice. Always

consult the official SDS provided by the manufacturer and follow all recommended safety

procedures when handling Heptacosafluorotributylamine (FC-43).

Introduction
Heptacosafluorotributylamine, commonly known as FC-43, is a fully-fluorinated liquid with the

chemical formula C₁₂F₂₇N.[1] It is a clear, colorless, and odorless liquid characterized by its

high thermal and chemical stability, non-flammability, and low toxicity.[2][3] These properties

make it suitable for a variety of specialized applications, including as a heat transfer fluid in the

electronics industry, a component in artificial blood, and as a coolant for high-performance

electronics.[1][4] This guide provides an in-depth technical overview of the safety data for FC-

43, including its physicochemical properties, toxicological profile, environmental impact, and

recommended handling procedures.

Physicochemical Properties
The unique properties of FC-43 stem from its perfluorinated structure. The strong carbon-

fluorine bonds contribute to its inertness and stability.[3] A summary of its key physicochemical

properties is presented in Table 1.
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Property Value References

Chemical Formula C₁₂F₂₇N [5]

Molecular Weight 671.09 g/mol [6]

Appearance Clear, colorless liquid [2]

Boiling Point 174 - 178 °C [2][7]

Pour Point -50 °C [2]

Density 1.883 g/mL at 25 °C [6]

Vapor Pressure 1.3 mmHg (at 25 °C) [8]

Water Solubility Insoluble (7 ppmw) [3][9]

Refractive Index 1.291 [7]

Flash Point None [2]

Toxicological Data
The toxicological properties of Heptacosafluorotributylamine have not been fully investigated.

[5] However, available data suggests it has low acute toxicity. Chronic exposure effects are not

well-documented for FC-43 specifically, but concerns have been raised about the broader class

of per- and polyfluoroalkyl substances (PFAS).

Acute Toxicity
Endpoint Result Species Reference

Oral LD50 >10 g/kg Rat [10]

Dermal Irritation
May cause skin

irritation
Not specified [5]

Eye Irritation
May cause eye

irritation
Not specified [5]

Inhalation
May cause respiratory

tract irritation
Not specified [5]
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Genotoxicity
Specific genotoxicity data for FC-43 is limited. One source states it was not mutagenic in the

Ames assay.[11]

General Toxicological Concerns for Perfluorinated
Compounds (PFCs)
While specific data for FC-43 is sparse, the broader class of PFCs has been studied more

extensively. Some PFCs have been associated with various health effects, including:

Hepatotoxicity: Liver injury has been observed in animal studies with some PFCs.[12]

Immunotoxicity: Certain PFCs have been shown to suppress the immune system.[13]

Neurotoxicity: Some studies suggest that PFCs may have neurotoxic potential.[13]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

Perfluorooctanoic acid (PFOA), another PFC, as "carcinogenic to humans" (Group 1).[12]

It is crucial to note that these findings are for other PFCs and may not be directly applicable to

FC-43 due to differences in chemical structure and properties. Further research is needed to

fully understand the long-term health effects of FC-43.

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of FC-43 are not readily

available in the public domain. However, standardized testing for chemical safety is typically

conducted following guidelines from organizations such as the Organisation for Economic Co-

operation and Development (OECD). The following sections outline the general methodologies

for key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Test Animals: Typically, rats are used.[14]
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Procedure: A single dose of the test substance is administered by gavage to fasted animals.

[14] The animals are then observed for a period of 14 days for signs of toxicity and mortality.

[14]

Observations: Clinical signs, body weight changes, and any instances of mortality are

recorded.[14] A gross necropsy is performed at the end of the observation period.[14]

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is

calculated.

Acute Dermal Irritation (Based on OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation.

Test Animals: Albino rabbits are commonly used.

Procedure: A small amount of the test substance is applied to a shaved patch of skin on the

back of the animal and covered with a gauze patch for a set period, typically 4 hours.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals after patch removal.

Data Analysis: The severity of the skin reactions is scored, and an overall irritation index is

determined.

Ames Test for Mutagenicity (Based on OECD Guideline
471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Test System: Histidine-requiring strains of Salmonella typhimurium bacteria.

Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 mix from rat liver). The mixture is

then plated on a medium lacking histidine.

Observations: The number of revertant colonies (colonies that have mutated back to being

able to produce their own histidine) is counted.
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Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the control.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling: Use in a well-ventilated area.[5] Avoid contact with eyes, skin, and clothing.[5]

Wash thoroughly after handling.[5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Keep the container tightly closed when not in use.[5] Recommended storage temperature is

between 2-8°C.[7]

Personal Protective Equipment (PPE)
When handling FC-43, the following personal protective equipment is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[5]

First Aid Measures
In case of exposure, follow these first aid procedures:

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[5] Do not

induce vomiting.[12] Seek immediate medical attention.[5]

Inhalation: Remove from exposure to fresh air immediately.[5] If breathing is difficult, give

oxygen.[5] Seek medical aid.[5]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing.[5]
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Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Get medical aid immediately.[5]

Accidental Release Measures
In the event of a spill or leak:

Absorb the spill with an inert material, such as dry sand or earth.[5]

Place the absorbed material into a chemical waste container.[5]

Clean up spills immediately, using appropriate protective equipment.[5]

Ensure adequate ventilation.[5]

Stability and Reactivity
FC-43 is chemically and thermally stable under normal conditions.[2][3] However, at high

temperatures, it can decompose to produce hazardous products.

Chemical Stability: Stable under normal temperatures and pressures.[5]

Incompatible Materials: Information on specific incompatible materials is not readily

available.

Hazardous Decomposition Products: During a fire, irritating and highly toxic gases may be

generated, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen

fluoride.[5]

Environmental Impact
While FC-43 has zero ozone depletion potential, it is a potent greenhouse gas with a high

global warming potential and a long atmospheric lifetime.[2] Its use should be managed to

minimize emissions.[2][13] It is not readily biodegradable and may persist in the environment.

[15]

Logical Relationships and Workflows
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Due to the limited publicly available data on the specific biological interactions and toxicological

mechanisms of Heptacosafluorotributylamine (FC-43), the creation of detailed signaling

pathway diagrams is not feasible at this time. However, a generalized workflow for assessing

the safety of a chemical substance like FC-43 can be illustrated.
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Caption: A generalized workflow for chemical safety assessment.
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This diagram illustrates a typical, multi-stage process for evaluating the potential hazards of a

chemical substance. The process begins with an initial assessment of the substance's

properties and existing knowledge. This is followed by a series of in vitro and in vivo toxicity

tests to identify potential health effects. The data from these tests are then used in a formal risk

assessment to characterize the overall risk to human health and the environment. The final

output of this process is often a comprehensive Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Heptacosafluorotributylamine (FC-43): A
Comprehensive Safety and Technical Review]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b110022#heptacosafluorotributylamine-fc-43-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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